Cas no 1261805-61-1 (3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl
• CAS No: 1261805-61-1
• MF: C₁₄H₈ClF₅
• MW: 306.658340454102
• CID: 4990940
• Update Time: 2025-06-08

3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8ClF5/c15-12-7-9(3-6-11(12)13(16)17)8-1-4-10(5-2-8)14(18,19)20/h1-7,13H
• InChI Key： IZWQVQHLKFLEHC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-61-1)

The compound 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-61-1) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis and material science. Its unique molecular structure, featuring both chloro and difluoromethyl groups on one phenyl ring and a trifluoromethyl group on the other, makes it a versatile intermediate for the development of advanced pharmaceuticals, agrochemicals, and electronic materials. Researchers and industry professionals are increasingly exploring its potential due to its thermal stability and electrochemical properties, which are critical for high-performance applications.

In recent years, the demand for fluorinated organic compounds like 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl has surged, driven by their role in drug discovery and sustainable chemistry. The compound's ability to act as a building block for biologically active molecules has made it a focal point in the development of next-generation therapeutics. For instance, its lipophilicity and metabolic stability are highly valued in the design of small-molecule inhibitors targeting various diseases. Additionally, its electron-withdrawing properties are leveraged in the synthesis of OLED materials and liquid crystals, aligning with the growing interest in green energy technologies.

The synthesis of 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura coupling, which ensures high yield and purity. This method is favored for its scalability and environmental compatibility, addressing the industry's shift toward greener synthetic routes. Analytical techniques like NMR spectroscopy and HPLC are employed to confirm the compound's structural integrity, ensuring it meets the stringent standards required for high-value applications. Its CAS No. 1261805-61-1 serves as a unique identifier in global chemical databases, facilitating seamless regulatory compliance and supply chain management.

From a commercial perspective, 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl is available through specialized chemical suppliers catering to research institutions and industrial manufacturers. Its pricing and availability are influenced by factors such as raw material costs and production capacity, which are closely monitored by stakeholders. The compound's patent landscape is also a topic of interest, as innovations in its application continue to emerge. For example, recent studies highlight its potential in catalysis and polymer science, further expanding its market relevance.

Looking ahead, the compound's role in cutting-edge research is expected to grow, particularly in areas like personalized medicine and smart materials. As the scientific community prioritizes sustainability and efficiency, 3-Chloro-4-(difluoromethyl)-4'-(trifluoromethyl)biphenyl stands out as a key enabler of innovation. Its multifunctional nature and adaptability make it a valuable asset in addressing some of the most pressing challenges in modern chemistry and technology.